N-(2-hydroxyethoxy)benzamide
Overview
Description
N-(2-hydroxyethoxy)benzamide is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitors of Stearoyl-CoA Desaturase-1 (SCD-1) :
- A study by Uto et al. (2009) discussed the development of potent SCD-1 inhibitors, identifying a compound with N-(2-hydroxyethoxy)benzamide structure as effective in decreasing plasma desaturation index in mice.
Antiarrhythmic Activity :
- Research by Banitt et al. (1977) evaluated benzamides with 2,2,2-trifluoroethoxy ring substituents for oral antiarrhythmic activity in mice, highlighting the potential of these compounds in treating arrhythmias.
Antipsychotic Agents :
- A study by Högberg et al. (1990) synthesized benzamides, including ones with this compound, for investigating antidopaminergic properties. These compounds showed potential for treating psychotic disorders.
Antimicrobial Activity :
- Şener et al. (2000) Şener et al. (2000) synthesized N-(o-hydroxyphenyl)benzamides and evaluated their antimicrobial activity, finding compounds with potent antibacterial and antifungal properties.
Anticancer Activity :
- A compound with N-(2-hydroxyethyl)benzamide structure was studied by Santos et al. (2013) as a promising antitumor agent.
Investigation of Biological Activity :
- Imramovský et al. (2011) Imramovský et al. (2011) conducted a study on benzamides, including those with 2-hydroxy-N-(arylalkyl) structures, for their biological activity against various strains.
Neuroleptic Activity :
- Research by Iwanami et al. (1981) on benzamides, including this compound derivatives, showed their potential as neuroleptics for treating psychosis.
Synthesis and Antibacterial Activity :
- Mobinikhaledi et al. (2006) Mobinikhaledi et al. (2006) synthesized N-(3-Hydroxy-2-pyridyl) benzamides, including compounds with similar structures to this compound, and found significant antibacterial activity.
Apoptosis in Cancer Cells :
- A study by Imramovský et al. (2013) on substituted 2-hydroxy-N-(arylalkyl)benzamides showed that these compounds induced apoptosis in melanoma cell lines.
Antibacterial and Antifungal Activities :
- Ertan et al. (2007) Ertan et al. (2007) synthesized N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides, which exhibited broad-spectrum activity against various microorganisms.
properties
IUPAC Name |
N-(2-hydroxyethoxy)benzamide | |
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InChI |
InChI=1S/C9H11NO3/c11-6-7-13-10-9(12)8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,10,12) | |
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InChI Key |
AGEROJAJZRJBGM-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)C(=O)NOCCO | |
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Molecular Formula |
C9H11NO3 | |
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Molecular Weight |
181.19 g/mol | |
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